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For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of VT02956, a potent LATS inhibitor.

This document provides crucial safety and logistical information for the laboratory use of
VT02956 (CAS No. 2999763-09-4). Given its high potency as a LATS kinase inhibitor, a
cautious approach to handling is imperative to ensure personnel safety and prevent
contamination. The following procedures are based on available safety data sheets and best
practices for managing potent research compounds.

Immediate Safety Information

VT02956 is a potent inhibitor of LATS1 and LATS2 kinases.[1] While one supplier's Safety Data
Sheet (SDS) classifies it as not a hazardous substance or mixture, its significant biological
activity at low nanomolar concentrations necessitates handling it as a potent compound.[2]
Standard laboratory safety protocols should be strictly followed, with an emphasis on avoiding
direct contact, inhalation, and ingestion.

Personal Protective Equipment (PPE)
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Consistent with guidelines for handling potent pharmaceutical compounds, the following PPE is
mandatory when working with VT02956 in solid or solution form.[3][4]

Specifications and

PPE Category Item )

Recommendations
) Must be worn at all times to

Eye Protection Safety Goggles
protect from splashes.
Wear two pairs of nitrile

Hand Protection Double Nitrile Gloves gloves. Change the outer pair
immediately if contaminated.

] A dedicated lab coat should be
Body Protection Laboratory Coat

worn over personal clothing.

All handling of solid VT02956
and preparation of solutions
) should be conducted in a
) ] Fume Hood or Ventilated N )
Respiratory Protection certified chemical fume hood
Enclosure .

or other ventilated enclosure to
avoid inhalation of dust or

aerosols.

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately.[2]
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.

Immediately wash skin with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion . . .
unconscious person. Seek medical attention

immediately.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of VT02956 and ensuring a
safe laboratory environment.

Handling Protocol

A step-by-step workflow for handling VT02956 is detailed below. This process is designed to
minimize exposure and prevent cross-contamination.
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Preparation

1. Designate Handling Area
(Fume Hood)

i

2. Assemble All Necessary Equipment and PPE

:

3. Don Appropriate PPE

Compoung Handling

4. Weigh Solid VT02956
in a contained manner

i

5. Prepare Stock Solution
(e.g., in DMSO)

Post-Handling
y

6. Decontaminate Work Surfaces and Equipment

:

7. Doff PPE Correctly

:

8. Dispose of Waste

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of VT02956.
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Storage Conditions

To ensure the stability of VT02956, adhere to the following storage recommendations.[1][5]

Form Storage Temperature Duration
Solid (Powder) -20°C 3years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Disposal Plan

The disposal of VT02956 and associated waste must be handled in accordance with

institutional and local regulations for chemical waste.

Waste Segregation and Disposal

Proper segregation of waste is crucial to prevent accidental reactions and ensure compliant

disposal.[6][7]

Waste Type

Disposal Procedure

Solid VT02956

Collect in a clearly labeled, sealed container for
hazardous chemical waste.

Solutions of VT02956

Collect in a labeled, sealed, and appropriate
solvent waste container. Do not mix with

incompatible waste streams.

Contaminated Labware (e.g., pipette tips, tubes)

Dispose of as solid chemical waste in a

designated, sealed container.

Contaminated PPE (e.g., gloves, disposable lab

coat)

Bag and seal in a designated container for

hazardous waste.
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Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Experimental Protocols and Data

VT02956 is a potent inhibitor of LATS1 and LATS2, key kinases in the Hippo signaling pathway.
[1]

In Vitro Kinase Assay

Objective: To determine the in vitro inhibitory activity of VT02956 against LATS1 and LATS2.

Methodology: The kinase activity of LATS1 and LATS2 is measured in the presence of varying
concentrations of VT02956. The amount of phosphorylated substrate is quantified to determine
the IC50 value, which represents the concentration of the inhibitor required to reduce enzyme
activity by 50%.

Quantitative Data:

Target IC50 (nM)
LATS1 0.76
LATS2 0.52

Data sourced from MedchemExpress.[1]

Hippo Signaling Pathway Inhibition

The Hippo pathway is a critical signaling cascade that regulates cell proliferation and
apoptosis. LATS kinases are central components of this pathway. Inhibition of LATS by
VT02956 leads to the dephosphorylation and activation of YAP/TAZ, transcriptional co-
activators that promote cell growth.
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Figure 2. Simplified diagram of VT02956's mechanism of action on the Hippo signaling
pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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